2,3-Dichloro-6-hydroxybenzaldehyde
Overview
Description
2,3-Dichloro-6-hydroxybenzaldehyde is an organic compound with the molecular formula C7H4Cl2O2 . It is mainly used as an intermediate in organic synthesis reactions .
Molecular Structure Analysis
The molecular structure of 2,3-Dichloro-6-hydroxybenzaldehyde consists of a benzene ring with two chlorine atoms and one hydroxyl group attached, along with an aldehyde functional group .Physical And Chemical Properties Analysis
2,3-Dichloro-6-hydroxybenzaldehyde is a solid compound . Its molecular weight is 191.01 g/mol .Scientific Research Applications
Synthesis of Schiff Base Ligands
2,3-Dichloro-6-hydroxybenzaldehyde can be used in the synthesis of Schiff base ligands . These ligands are often used to form complexes with transition metals, which have a wide range of applications in fields such as catalysis, magnetism, and biochemistry .
Antioxidant Activity
Some studies have shown that complexes derived from Schiff base ligands of 2,3-Dichloro-6-hydroxybenzaldehyde exhibit significant antioxidant activity . This could potentially make them useful in the development of new antioxidant drugs or therapies .
Antimicrobial Activity
Similarly, these complexes have also demonstrated antimicrobial activity against certain bacterial and fungal strains . This suggests potential applications in the development of new antimicrobial agents .
Molecular Docking Studies
The compound and its derivatives have been used in molecular docking studies . This is a type of computational modeling used in drug discovery and other areas of research to predict the orientation of one molecule to a second when bound to each other to form a stable complex .
Research and Development
As a specialty chemical, 2,3-Dichloro-6-hydroxybenzaldehyde is likely used in various research and development applications . These could include the synthesis of new compounds, testing of chemical reactions, and other experimental work .
Commercial Availability
The compound is commercially available from several suppliers , suggesting that it is used in enough scientific research to warrant commercial production .
Mechanism of Action
Target of Action
It’s known that benzaldehydes, in general, can interact with various cellular components, including proteins and enzymes .
Mode of Action
Benzaldehydes can undergo reactions at the benzylic position, which involves the resonance-stabilized carbocation . This suggests that 2,3-Dichloro-6-hydroxybenzaldehyde might interact with its targets through a similar mechanism.
Biochemical Pathways
A related compound, 2,3-dihydroxybenzoate decarboxylase, has been shown to have direction-dependent interactions with substrates/products traveling through the enzyme tunnel . This might suggest that 2,3-Dichloro-6-hydroxybenzaldehyde could also influence certain biochemical pathways in a similar manner.
Pharmacokinetics
It’s known that the compound is a solid at room temperature . This could potentially affect its bioavailability and pharmacokinetics.
Result of Action
Benzaldehydes are known to disrupt cellular antioxidation systems, which could potentially lead to the inhibition of fungal growth .
Action Environment
It’s known that the compound is slightly soluble in water and soluble in hot water, ethanol, acetone, ether, and benzene . This suggests that the compound’s action could be influenced by the solvent environment.
properties
IUPAC Name |
2,3-dichloro-6-hydroxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2O2/c8-5-1-2-6(11)4(3-10)7(5)9/h1-3,11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYRBSVRXUYEZPM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1O)C=O)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001298460 |
Source
|
| Record name | 2,3-Dichloro-6-hydroxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001298460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dichloro-6-hydroxybenzaldehyde | |
CAS RN |
51571-16-5 |
Source
|
| Record name | 2,3-Dichloro-6-hydroxybenzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=51571-16-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,3-Dichloro-6-hydroxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001298460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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